(4-Methyl-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester

• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: ethyl 2-(4-methyl-2-oxopyridin-1-yl)acetate
• InChI: InChI=1S/C10H13NO3/c1-3-14-10(13)7-11-5-4-8(2)6-9(11)12/h4-6H,3,7H2,1-2H3
• InChI Key: AXWPDSVUDHCXMX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C=CC(=CC1=O)C

Description

(4-Methyl-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

As described for example 320a, 2-hydroxy-4-methyl-pyridine was reacted with ethyl bromoacetate and potassium carbonate. Extractive workup followed by chromatography (SiO2, heptane:ethyl acetate=100:0 to 40:60) afforded the title compound as a colorless liquid (yield: 77%). MS: m/e=196.1 [M+H]+.